N'-(4-amino-6-methylpyrimidin-2-yl)thiophene-2-carbohydrazide hydrochloride

• IUPAC Name: N'-(4-amino-6-methylpyrimidin-2-yl)thiophene-2-carbohydrazide;hydrochloride
• InChI: InChI=1S/C10H11N5OS.ClH/c1-6-5-8(11)13-10(12-6)15-14-9(16)7-3-2-4-17-7;/h2-5H,1H3,(H,14,16)(H3,11,12,13,15);1H
• InChI Key: PUBJKWGWHMVBNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NNC(=O)C2=CC=CS2)N.Cl
• Molecular Formula: C10H12ClN5OS
• Molecular Weight: 285.75 g/mol

Description

The compound is a derivative of pyrimidine, which is a basic aromatic ring present in many important biomolecules, such as DNA and RNA. It also contains a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrimidine ring, a thiophene ring, and a carbohydrazide group. The exact structure would depend on the specific positions of these groups in the molecule.

Chemical Reactions Analysis

As a derivative of pyrimidine and thiophene, this compound could potentially undergo a variety of chemical reactions. For example, it might participate in nucleophilic substitution reactions or electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the carbohydrazide group might increase its polarity and solubility in water.

Scientific Research Applications

Synthesis Methods

• Researchers have developed various synthetic routes to prepare this compound. These methods involve the reaction of appropriate precursors, such as 2-amino-4,6-dimethylpyrimidine, with thiophene-2-carbohydrazide hydrochloride. .

Safety and Hazards

The safety and hazards of this compound would depend on its exact structure and properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. For example, it could be tested for biological activity and potential use as a pharmaceutical.